Cas no 852947-53-6 (4-Bromo-2-fluoro-6-(1-methylethyl)phenol)

• Product Name: 4-Bromo-2-fluoro-6-(1-methylethyl)phenol
• CAS No: 852947-53-6
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• CID: 4236660
• PubChem ID: 66642760
• Update Time: 2025-11-01

4-Bromo-2-fluoro-6-(1-methylethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-bromo-2-fluoro-6-(1-methylethyl)-
• 4-Bromo-2-fluoro-6-isopropylphenol
• XNOZGQLLGPMNPD-UHFFFAOYSA-N
• SCHEMBL282221
• 4-Bromo-2-fluoro-6-(1-methylethyl)phenol; Phenol, 4-bromo-2-fluoro-6-(1-methylethyl)-; 4-Bromo-2-fluoro-6-(1-methylethyl)phenol; 4-Bromo-6-fluoro-2-isopropylphenol
• 4-Bromo-2-fluoro-6-(1-methylethyl)phenol
• CS-0528962
• 4-bromo-6-fluoro-2-iso-propylphenol
• 852947-53-6

• Inchi： 1S/C9H10BrFO/c1-5(2)7-3-6(10)4-8(11)9(7)12/h3-5,12H,1-2H3
• InChI Key： XNOZGQLLGPMNPD-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)C)C=C(Br)C=C1F

Computed Properties

• Exact Mass: 231.98991Da
• Monoisotopic Mass: 231.98991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 4-Bromo-2-fluoro-6-(1-methylethyl)phenol

Introduction to 4-Bromo-2-fluoro-6-(1-methylethyl)phenol (CAS No. 852947-53-6)

4-Bromo-2-fluoro-6-(1-methylethyl)phenol, with the CAS number 852947-53-6, is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, fluorine, and isopropyl substituents on a phenolic ring, which confer it with distinct reactivity and functional versatility.

The molecular structure of 4-Bromo-2-fluoro-6-(1-methylethyl)phenol consists of a benzene ring with a hydroxyl group (-OH) at the 6-position, a bromine atom at the 4-position, and a fluorine atom at the 2-position. Additionally, an isopropyl group is attached at the 6-position. The presence of these substituents significantly influences the compound's physical and chemical properties, making it an interesting candidate for various synthetic transformations and biological studies.

In terms of physical properties, 4-Bromo-2-fluoro-6-(1-methylethyl)phenol is a solid at room temperature with a melting point typically ranging from 70°C to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. The compound's solubility characteristics make it suitable for use in various chemical reactions and processes where organic solvents are preferred.

The chemical reactivity of 4-Bromo-2-fluoro-6-(1-methylethyl)phenol is influenced by its functional groups. The hydroxyl group can participate in nucleophilic substitution reactions, esterification, and ether formation. The bromine atom can be readily substituted in various cross-coupling reactions, such as Suzuki-Miyaura coupling and Negishi coupling, which are widely used in the synthesis of complex organic molecules. The fluorine atom imparts additional stability to the molecule and can influence its electronic properties, making it useful in the design of functional materials and pharmaceuticals.

In the pharmaceutical industry, 4-Bromo-2-fluoro-6-(1-methylethyl)phenol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and anticancer drugs. The bromine and fluorine substituents can enhance the pharmacological activity of these compounds by improving their bioavailability and selectivity.

Beyond pharmaceutical applications, 4-Bromo-2-fluoro-6-(1-methylethyl)phenol has also found utility in materials science. Its unique electronic properties make it a valuable building block for the synthesis of advanced materials with tailored functionalities. For example, it can be used to create polymers with enhanced thermal stability and mechanical strength. Additionally, the compound's ability to undergo controlled polymerization reactions makes it suitable for the development of smart materials that respond to external stimuli such as temperature or pH changes.

In the realm of chemical synthesis, 4-Bromo-2-fluoro-6-(1-methylethyl)phenol serves as a versatile starting material for a wide range of synthetic transformations. Its reactivity profile allows chemists to introduce various functional groups or modify existing ones with high precision. This makes it an indispensable tool in synthetic organic chemistry laboratories where complex molecules are synthesized for research and industrial applications.

The environmental impact of 4-Bromo-2-fluoro-6-(1-methylethyl)phenol is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices should be followed to minimize any potential environmental risks. Researchers are continuously evaluating its biodegradability and toxicity to ensure its safe use in various applications.

In conclusion, 4-Bromo-2-fluoro-6-(1-methylethyl)phenol (CAS No. 852947-53-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of halogenated substituents and phenolic functionality makes it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemical reactivity and biological processes.